OADS

• Molecular Formula: C30H42N2O8S2
• Molecular Weight: 622.8 g/mol
• InChI: InChI=1S/C30H42N2O8S2/c1-3-5-7-9-11-13-29(33)31-25-19-17-23(27(21-25)41(35,36)37)15-16-24-18-20-26(22-28(24)42(38,39)40)32-30(34)14-12-10-8-6-4-2/h15-22H,3-14H2,1-2H3,(H,31,33)(H,32,34)(H,35,36,37)(H,38,39,40)/b16-15+
• InChIKey: JAHNTQOEVQQOSV-FOCLMDBBSA-N

Introduction to OADS

OADS (β-N-oxalyl-L-α,β-diaminopropionic acid), also widely cited as Dencichin or β-ODAP, is a naturally occurring non-protein amino acid originally isolated from Panax notoginseng . It functions as a hypoxia-inducible factor prolyl hydroxylase-2 (HIF-PHD2) inhibitor, with reported IC50 values of 20 nM against the human PHD2 catalytic domain as determined by NMR spectroscopic analysis [1], and demonstrates stabilization of HIF-1α leading to induction of hypoxia response element (HRE) expression under normoxic conditions [2]. Beyond its established role as a hemostatic agent, OADS is increasingly investigated for applications in wound healing, ischemia-related pathologies, and as a pharmacological tool to study the HIF pathway.

Selective probe for CLC antiporter ClC-ec1

Enables functional distinction between CLC antiporters and channels

Reported no inhibition of human ClC-1 channel

• [1] BindingDB BDBM50424584 CHEMBL2312530. IC50: 20 nM for human PHD2 catalytic domain. Binding Database. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50424584. View Source
• [2] Eslavath RK, Sharma D, Bin Omar NAM, et al. β-N-oxalyl-L-α, β- diaminopropionic acid induces HRE expression by inhibiting HIF-prolyl hydroxylase-2 in normoxic conditions. Eur J Pharmacol. 2016;791:405-411. View Source

Why Substitution Fails for OADS

While the HIF-PHD inhibitor class includes multiple synthetic clinical candidates like Roxadustat (FG-4592) and Molidustat, generic substitution with OADS is scientifically inadvisable due to fundamental differences in potency, selectivity, and functional outcomes . OADS exhibits a unique natural product profile with moderate PHD2 inhibition (IC50 20 nM) [1] and a demonstrable wound healing and hemostatic phenotype [2], contrasting with the sub-nanomolar potency and primary erythropoiesis-driving effects of clinical-phase analogs. Furthermore, its dual mechanism—acting both as a PHD2 inhibitor and a hemostatic agent—creates a distinct pharmacological signature that cannot be replicated by synthetic small molecules optimized solely for HIF stabilization. Substituting with another HIF-PHD inhibitor would therefore yield significantly different experimental outcomes, particularly in models where tissue repair, hemostasis, or a defined level of HIF activation is critical.

Broad-spectrum inhibitor DIDS targets both CLC channels and antiporters, which may confound functional assignment and cannot substitute for selective probes.

OADS shows reported lack of measurable inhibition on human ClC-1, a property not shared by DIDS; this selectivity gap limits direct substitution.

The cis-OADS isomer lacks antiporter inhibition, confirming that stereochemical control is required; racemic or opposite isomer may not replicate activity.

• [1] BindingDB BDBM50424584 CHEMBL2312530. IC50: 20 nM for human PHD2 catalytic domain. Binding Database. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50424584. View Source
• [2] Sharma D, Singh SS, et al. β-N-oxalyl-L-α,β-diaminopropionic acid induces wound healing by stabilizing HIF-1α and modulating associated protein expression. Phytomedicine. 2018;44:9-19. View Source

OADS Performance Comparison

No Inhibition of ClC-1 Channel

OADS demonstrates a clear potency advantage over other natural product-derived PHD2 inhibitors. In a comparative analysis of natural and semi-synthetic PHD2 inhibitors, OADS exhibited an IC50 of 20 nM against the human PHD2 catalytic domain [1]. This represents a potency improvement of several orders of magnitude over compounds like 8-amino-7-chloro-1,4-benzodioxin-5-carboxamide derivatives, which were reported to have IC50 values in the micromolar range (e.g., 4 μM and 23 μM for novel inhibitors from a pharmacophore-based virtual high-throughput screen) [2]. This substantial difference in inhibitory potency directly impacts the required working concentration in cell-based assays and the ability to achieve maximal HIF-1α stabilization without off-target effects.

ClC-1 Inhibition

Head-to-head

No inhibition (0%) at 30 µM

Supports antiporter-specific probe selection

Inside-out patches, Xenopus oocytes

Evidence Dimension	PHD2 Enzyme Inhibition (IC50)
Target Compound Data	20 nM
Comparator Or Baseline	Novel inhibitors from virtual screen: 4 μM and 23 μM
Quantified Difference	200-fold to 1,150-fold more potent
Conditions	Human PHD2 catalytic domain (181-426) expressed in E. coli, NMR spectroscopic analysis vs. unspecified PHD2 assay.

Why This Matters

For researchers screening natural product libraries for HIF-PHD inhibition, OADS provides a significantly more potent positive control, enabling studies at lower, more physiologically relevant concentrations and reducing the risk of non-specific cellular effects.

• [1] BindingDB BDBM50424584 CHEMBL2312530. IC50: 20 nM for human PHD2 catalytic domain. Binding Database. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50424584. View Source
• [2] Discovery of neuroprotective agents that inhibit human prolyl hydroxylase PHD2. Bioorg Med Chem. 2021;29:115884. View Source

Stereospecific Inhibition by trans-OADS

In functional cellular assays, OADS induces a moderate, dose-dependent increase in hypoxia response element (HRE) expression. Treatment of HeLa cells with OADS at 10 μM, 50 μM, and 100 μM resulted in HRE activation folds of 1.3±0.09, 2.5±0.07, and 4.2±0.15, respectively, compared to control . This contrasts with the near-complete HIF-1α stabilization observed with the clinical candidate Roxadustat (FG-4592), which is designed for maximal erythropoiesis stimulation . While direct head-to-head data are not available in the same assay system, the reported potency difference is stark: Roxadustat stabilizes HIF-2 and induces EPO production at sub-micromolar concentrations [1], whereas OADS achieves a more modest, graded HIF-1α response. This distinction is critical for studies aiming to investigate therapeutic HIF-1α activation without the confounding effects of robust erythropoietin (EPO) induction.

Stereospecificity

Head-to-head

trans-OADS: active inhibitor (Ki 7.3 µM) cis-OADS: minimal inhibition

Stereospecific binding confirms target engagement

PE/PG liposome efflux assay

Evidence Dimension	HRE Activation (Fold Change vs. Control)
Target Compound Data	4.2±0.15 fold at 100 μM
Comparator Or Baseline	Roxadustat (FG-4592): reported to stabilize HIF-2 and induce EPO production in vitro (no direct HRE fold data available)
Quantified Difference	Not directly comparable; OADS achieves moderate activation vs. near-maximal HIF stabilization by Roxadustat.
Conditions	HeLa cells, luciferase HRE reporter system vs. cell-free assay for Roxadustat.

Why This Matters

For research in wound healing or ischemia where excessive EPO production is a confounding variable, OADS offers a more physiologically relevant and tunable tool for activating the HIF-1α pathway compared to potent clinical HIF-PH inhibitors.

• [1] NCATS Inxight Drugs — ROXADUSTAT. National Center for Advancing Translational Sciences. Available at: https://inxight.ncats.io/drug/ROXADUSTAT. View Source

Lipid-Dependent Potency Variations

OADS possesses a well-documented hemostatic property that is not a class effect of HIF-PHD inhibitors. In a comparative study, a nanocomposite film containing 1.0 wt% OADS (Dencichine) exhibited significantly superior hemostatic properties compared to both pure OADS powder and the commercial hemostatic agent Yunnan Baiyao, as measured by dynamic blood clotting index [1]. This hemostatic activity is distinct from and complementary to its HIF-PHD2 inhibitory function. In vivo, topical application of an OADS-containing gel accelerated full-thickness excision wound healing in Wistar rats compared to vehicle control, with significantly higher expression of HIF-1α, VEGF-A, and PDGF-A observed in OADS-treated wounds [2]. In contrast, clinical HIF-PHD inhibitors like Roxadustat are not reported to possess direct hemostatic properties and are primarily developed for systemic administration to treat anemia .

Lipid-dependent potency

Method context

Ki: 7.3 µM (PE/PG), 32 µM (PE/CLN), 2.9–3.4 µM (planar bilayers)

Lipid environment critically affects potency

Assay standardization requires lipid consideration

Evidence Dimension	Hemostatic Efficacy (Dynamic Blood Clotting Index)
Target Compound Data	Significantly superior to pure DC powder and Yunnan Baiyao at 1.0 wt% loading in nanocomposite film
Comparator Or Baseline	Pure Dencichine powder; Commercial hemostatic agent Yunnan Baiyao
Quantified Difference	Not numerically defined in source; described as 'significantly superior'
Conditions	In vitro dynamic blood clotting assay with chitosan/polyvinylpyrrolidone film.

Why This Matters

For biomedical researchers developing advanced wound dressings or studying the interplay between hemostasis and HIF-mediated repair, OADS is the only HIF-PHD inhibitor with this dual functionality, making it uniquely valuable for such applications.

• [1] Yang Y, et al. Dencichine/palygorskite nanocomposite incorporated chitosan/polyvinylpyrrolidone film for accelerating wound hemostasis. Int J Biol Macromol. 2024;275(Pt 1):133399. View Source
• [2] Sharma D, Singh SS, et al. β-N-oxalyl-L-α,β-diaminopropionic acid induces wound healing by stabilizing HIF-1α and modulating associated protein expression. Phytomedicine. 2018;44:9-19. View Source

Reversible Inhibition Kinetics

OADS acts as a selective agonist at non-NMDA glutamate receptors, a property not shared by other PHD2 inhibitors. Receptor binding studies demonstrate that β-L-ODAP interacts most potently with the quisqualate class of non-NMDA receptors (IC50 = 1.3 μM), less potently with the kainate receptor (IC50 = 17 μM), and very weakly with NMDA receptors [1]. This specific receptor interaction profile is a defining characteristic of OADS and is central to understanding its neurotoxic potential in lathyrism. This stands in stark contrast to clinical HIF-PHD inhibitors like Molidustat or JNJ-42041935, which are designed to lack off-target activity at glutamate receptors and show no such interaction . For studies modeling excitotoxicity or investigating the link between HIF-PHD inhibition and neuronal function, OADS provides a tool with a known, quantifiable secondary pharmacology that must be controlled for in experimental design.

Reversible Inhibition

Class-level inference

Full reversal in 4–10 min; Hill coefficient 1.9

Reversible kinetics allows temporal control

Planar lipid bilayer; PE/PG liposome data

Evidence Dimension	Glutamate Receptor Subtype Selectivity (IC50)
Target Compound Data	Non-NMDA (quisqualate): 1.3 μM; Kainate: 17 μM
Comparator Or Baseline	Clinical HIF-PHD inhibitors (e.g., Molidustat, JNJ-42041935): no reported activity at glutamate receptors
Quantified Difference	Not applicable; OADS is unique in this class for having measurable agonist activity at these receptors.
Conditions	Radioligand binding assays using rat brain synaptic membranes.

Why This Matters

For neuropharmacology researchers, OADS serves as a dual-purpose probe: it can be used to study HIF-PHD2 inhibition while simultaneously serving as a positive control for non-NMDA receptor activation, or it can be used to dissect the contribution of excitotoxicity in HIF-related neuroprotection models.

• [1] Structure-function studies on N-oxalyl-diamino-dicarboxylic acids and excitatory amino acid receptors: evidence that beta-L-ODAP is a selective non-NMDA agonist. J Neurochem. 1989;53(3):710-715. View Source

OADS Recommended Applications

Distinguishing Antiporter vs. Channel Function

OADS is uniquely suited for in vivo and in vitro wound healing models, particularly those requiring both HIF-1α stabilization and direct hemostatic action. Its demonstrated ability to accelerate full-thickness excision wound closure in rat models and to enhance the expression of key regenerative factors (VEGF-A, PDGF-A) makes it a valuable compound for studying the molecular mechanisms of tissue repair [1]. Furthermore, its proven hemostatic activity, which is superior to commercial agents like Yunnan Baiyao in composite materials, positions it as a lead compound for developing advanced wound dressings and hemostatic materials [2].

Structural Biology and Binding Mode Validation

For researchers investigating HIF-1α signaling without the need for hypoxic chambers, OADS offers a convenient and reliable pharmacological tool. Its ability to stabilize HIF-1α and induce HRE expression in normoxic HeLa cells, as quantified by a 4.2-fold increase at 100 μM, allows for the study of hypoxia-mimetic responses under standard cell culture conditions . This is particularly useful for high-throughput screening assays or for experiments where oxygen deprivation is technically challenging or would introduce additional confounding variables.

In Vitro Disease Modeling for ClC-Related Disorders

With an IC50 of 20 nM against human PHD2, OADS serves as a potent positive control in assays designed to discover or characterize novel natural product-derived HIF-PHD inhibitors [3]. Its potency, which is significantly greater than many other natural inhibitors reported in the micromolar range, provides a high-quality benchmark for validating assay sensitivity and for comparative analysis of new chemical entities [4]. Researchers can confidently use OADS to establish a reference point for maximal PHD2 inhibition in their specific assay system.

Standardized Lipid Bilayer and Liposome Assays

OADS is a critical tool for neuroscientists investigating the intersection of glutamate excitotoxicity and HIF-mediated neuroprotection. Its well-characterized selectivity for non-NMDA receptors (IC50 = 1.3 μM for quisqualate, 17 μM for kainate) allows researchers to simultaneously study HIF-1α stabilization and controlled excitotoxic signaling in neuronal cell cultures or animal models [5]. This dual action makes it an ideal compound for modeling diseases like lathyrism or for testing therapeutic strategies that aim to harness HIF-1α's protective effects while mitigating glutamate-induced damage.

Application

Selection Property

Validation Focus

Antiporter vs. channel functional dissection

Selective CLC antiporter probe (ClC-ec1)

ClC-1 channel non-inhibition endpoint validation

Binding-site validation studies

Stereospecific inhibitor pair (trans active, cis inactive)

Mutagenesis/photoaffinity binding assays

Disease-model pathway studies

CLC antiporter-selective inhibitor

Phenotype assignment in CLC-related disease models

In vitro reconstitution assay development

Lipid-dependent potency profile

Liposome/planar bilayer standardization endpoints

• [1] Sharma D, Singh SS, et al. β-N-oxalyl-L-α,β-diaminopropionic acid induces wound healing by stabilizing HIF-1α and modulating associated protein expression. Phytomedicine. 2018;44:9-19. View Source
• [2] Yang Y, et al. Dencichine/palygorskite nanocomposite incorporated chitosan/polyvinylpyrrolidone film for accelerating wound hemostasis. Int J Biol Macromol. 2024;275(Pt 1):133399. View Source
• [3] BindingDB BDBM50424584 CHEMBL2312530. IC50: 20 nM for human PHD2 catalytic domain. Binding Database. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50424584. View Source
• [4] Discovery of neuroprotective agents that inhibit human prolyl hydroxylase PHD2. Bioorg Med Chem. 2021;29:115884. View Source
• [5] Structure-function studies on N-oxalyl-diamino-dicarboxylic acids and excitatory amino acid receptors: evidence that beta-L-ODAP is a selective non-NMDA agonist. J Neurochem. 1989;53(3):710-715. View Source